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Known Data and Analytical Context

The table below summarizes the key information I found.

Property/Category Available Data / Context

General
Information

Recognized as a volatile organic compound (VOC) by the U.S. EPA [1].

Toxicity & Safety An IDLH (Immediately Dangerous to Life or Health) concentration is established

for the related compound allyl chloride [2]. This highlights a category of
hazardous compounds.

Analytical Method U.S. EPA Method 8260D specifies Gas Chromatography-Mass Spectrometry
(GC/MS) as a suitable technique for analyzing 2-fluoroethanol and other VOCs

[1].

Reaction
Mechanism

Theoretical (DFT) studies detail the reaction mechanism for synthesizing allyl

fluoride derivatives from styrenes using Selectfluor [3].

Experimental Workflow for Analysis
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Based on the EPA method, here is a generalized experimental protocol for the analysis of volatile organics

like allyl fluoride using GC-MS.
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Experimental workflow for analyzing volatile organic compounds via GC-MS.

Key Considerations for Researchers

For your in-depth guide or whitepaper, please consider the following points based on the search findings:

Mechanistic Insight is Available: If your research involves the synthesis of allyl fluoride
derivatives, the mechanistic investigation using Density Functional Theory (DFT) provides valuable

insight into the reaction pathways and transition states [3].
Prioritize Safety Data: The mention of allyl compounds in toxicological contexts [2] underscores the

importance of consulting Safety Data Sheets (SDS) for allyl fluoride to ensure safe handling
procedures in the lab.
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Leverage Standard Methods: The reference to an official EPA method [1] validates GC-MS as a

reliable technique and can serve as a citable source for your analytical protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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